2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[[4-(propanoylamino)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C17H16N2O4/c1-2-15(20)18-11-7-9-12(10-8-11)19-16(21)13-5-3-4-6-14(13)17(22)23/h3-10H,2H2,1H3,(H,18,20)(H,19,21)(H,22,23)
• InChI Key: LQGQYJPHDVPCGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid, commonly known as PACB, is a chemical compound used in scientific research to study biological systems. PACB is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators.

Mechanism of Action

PACB inhibits 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid by binding to the active site of the enzyme and preventing the conversion of arachidonic acid to prostaglandins and other inflammatory mediators. PACB is a competitive inhibitor of 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid, meaning that it competes with arachidonic acid for binding to the enzyme. PACB has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the p38 MAPK pathway.
Biochemical and Physiological Effects:
PACB has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, PACB inhibits cell proliferation and induces apoptosis. In animal models of inflammation and pain, PACB reduces inflammation and pain behavior. PACB has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

PACB is a potent and selective inhibitor of 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid, making it a valuable tool for studying the role of 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid in various biological systems. However, PACB has some limitations for lab experiments. PACB is relatively unstable and can degrade over time, so it must be stored and handled carefully. PACB is also expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on PACB. One area of research is the development of more stable and cost-effective analogs of PACB. Another area of research is the identification of new targets for PACB beyond 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid, such as other enzymes involved in inflammation and cancer. Finally, there is a need for more research on the in vivo effects of PACB, including its pharmacokinetics and toxicity in animal models.

Scientific Research Applications

PACB is used in scientific research to study the role of 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid in various biological systems. 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid is upregulated in many types of cancer and is involved in the production of inflammatory mediators that contribute to tumor growth and metastasis. PACB has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. PACB has also been used to study the role of 2-({[4-(propionylamino)phenyl]amino}carbonyl)benzoic acid in inflammation, pain, and neurodegenerative diseases such as Alzheimer's disease.